![molecular formula C13H11N5O2 B2419846 6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide CAS No. 2415571-72-9](/img/structure/B2419846.png)
6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide
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Overview
Description
6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide, also known as MBOC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. MBOC belongs to the class of benzimidazole derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide is not fully understood. However, studies have suggested that this compound inhibits the activity of certain enzymes and proteins involved in cancer cell growth and bacterial cell division. This compound has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been reported to have low toxicity and low side effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and bacteria, while leaving normal cells unharmed. This compound has also been found to reduce inflammation in animal models of inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide in lab experiments is its low toxicity and low side effects. This compound has been found to be stable under certain conditions, making it suitable for use in various assays. However, one of the limitations of using this compound is its limited solubility in water, which may affect its activity in certain experiments.
Future Directions
There are several future directions for 6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide research. One direction is to investigate the potential of this compound as a therapeutic agent for cancer and bacterial infections. Another direction is to study the mechanism of action of this compound in more detail to understand how it inhibits cancer cell growth and bacterial cell division. Additionally, future research could focus on developing more efficient methods for synthesizing this compound and improving its solubility in water.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in scientific research, particularly in the field of medicine. This compound has been synthesized using various methods and has been shown to have anti-tumor, anti-inflammatory, and anti-bacterial properties. The mechanism of action of this compound is not fully understood, but studies have suggested that it inhibits the activity of certain enzymes and proteins involved in cancer cell growth and bacterial cell division. This compound has low toxicity and low side effects, making it suitable for use in lab experiments. Future research could focus on investigating the potential of this compound as a therapeutic agent for cancer and bacterial infections, as well as improving its solubility in water.
Synthesis Methods
6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide can be synthesized using different methods, including the reaction of 2-aminopyrazine with 2,5-dimethyl-1,3-benzodioxole-4-carboxylic acid in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide. Another method involves the reaction of 2-aminopyrazine with 2,5-dimethyl-4-formylbenzoic acid in the presence of ammonium acetate and acetic anhydride. The product obtained from both methods is this compound, which can be purified using column chromatography.
Scientific Research Applications
6-Methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide has shown potential applications in scientific research, particularly in the field of medicine. Studies have shown that this compound has anti-tumor, anti-inflammatory, and anti-bacterial properties. This compound has been tested against various cancer cell lines, including breast cancer, lung cancer, and colon cancer, and has shown promising results in inhibiting cancer cell growth. This compound has also been tested against bacteria such as Staphylococcus aureus and Escherichia coli and has exhibited antibacterial activity.
properties
IUPAC Name |
6-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N5O2/c1-7-5-14-6-11(15-7)12(19)16-8-2-3-9-10(4-8)18-13(20)17-9/h2-6H,1H3,(H,16,19)(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DENQIKHEQBTXOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=N1)C(=O)NC2=CC3=C(C=C2)NC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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